N,N'-diphenylmethanimidamide
Overview
Description
“N,N’-diphenylmethanimidamide” is a chemical compound with the molecular formula C13H12N2 . It is also known by other names such as N,N’-Diphenylformamidine, Diphenylformamidine, and Formamidine, N,N’-diphenyl .
Molecular Structure Analysis
The molecular structure of “N,N’-diphenylmethanimidamide” consists of 13 carbon atoms, 12 hydrogen atoms, and 2 nitrogen atoms . The IUPAC Standard InChIKey for this compound is ZQUVDXMUKIVNOW-UHFFFAOYSA-N .properties
| { "Design of the Synthesis Pathway": "The synthesis of N,N'-diphenylmethanimidamide can be achieved through a multi-step reaction pathway starting from benzophenone.", "Starting Materials": [ "Benzophenone", "Hydroxylamine hydrochloride", "Sodium hydroxide", "Phosphorus pentoxide", "Phenylhydrazine", "Hydrochloric acid", "Sodium nitrite", "Sodium acetate", "Ammonium chloride", "Sodium carbonate", "Acetic anhydride", "Aniline" ], "Reaction": [ "Step 1: Benzophenone is reacted with hydroxylamine hydrochloride and sodium hydroxide to form N-hydroxybenzophenone.", "Step 2: N-hydroxybenzophenone is then reacted with phosphorus pentoxide to form N-cyanobenzophenone.", "Step 3: N-cyanobenzophenone is reacted with phenylhydrazine and hydrochloric acid to form N'-phenyl-N-cyano-N-phenylhydrazine.", "Step 4: N'-phenyl-N-cyano-N-phenylhydrazine is then reacted with sodium nitrite and sodium acetate to form N'-phenyl-N-cyano-N-phenyldiazene.", "Step 5: N'-phenyl-N-cyano-N-phenyldiazene is reacted with ammonium chloride and sodium carbonate to form N,N'-diphenylmethanimidamide.", "Step 6: N,N'-diphenylmethanimidamide is purified by recrystallization from acetic anhydride and aniline." ] } | |
CAS RN |
148651-26-7 |
Product Name |
N,N'-diphenylmethanimidamide |
Molecular Formula |
C13H12N2 |
Molecular Weight |
196.2 |
Purity |
0 |
Origin of Product |
United States |
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